Cas no 1344300-03-3 (4-bromo-2-methyloxane)

• Product Name: 4-bromo-2-methyloxane
• CAS No: 1344300-03-3
• MF: C₆H₁₁BrO
• MW: 179.0549
• MDL: MFCD19653152
• CID: 4741873
• PubChem ID: 64108560
• Update Time: 2026-02-25

4-bromo-2-methyloxane Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methyltetrahydro-2H-pyran
• 4-bromo-2-methyloxane

• MDL： MFCD19653152
• Inchi： 1S/C6H11BrO/c1-5-4-6(7)2-3-8-5/h5-6H,2-4H2,1H3
• InChI Key： XGUHBPURLJMNNN-UHFFFAOYSA-N
• SMILES： BrC1([H])C([H])([H])C([H])([H])OC([H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 177.99933g/mol
• Monoisotopic Mass: 177.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Molecular Weight: 179.05g/mol
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-bromo-2-methyloxane

Professional Introduction to 4-bromo-2-methyloxane (CAS No. 1344300-03-3)

4-bromo-2-methyloxane, with the chemical identifier CAS No. 1344300-03-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its brominated and methylated oxane ring structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural features of 4-bromo-2-methyloxane make it a valuable intermediate in the synthesis of more complex molecules, particularly in the construction of heterocyclic frameworks that are prevalent in medicinal chemistry.

The oxane ring, a three-membered cyclic ether, is a common motif in natural products and pharmaceuticals, known for its stability and ability to participate in various chemical reactions. The introduction of a bromine atom at the 4-position and a methyl group at the 2-position further enhances the reactivity of this compound, making it a useful building block for further functionalization. This dual substitution pattern allows for selective transformations, such as cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on developing novel methodologies for constructing complex molecular architectures. 4-bromo-2-methyloxane has emerged as a key intermediate in these efforts, particularly in the synthesis of bioactive scaffolds. For instance, studies have demonstrated its utility in the preparation of substituted oxazoles and thiazoles, which are known for their pharmacological properties. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl groups at various positions, thereby expanding the structural diversity of the resulting compounds.

One notable application of 4-bromo-2-methyloxane is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By leveraging the reactivity of the bromine atom, researchers have been able to generate libraries of kinase inhibitors with tailored properties. These inhibitors can be further optimized through structure-activity relationship (SAR) studies, leading to the identification of potent and selective therapeutic agents.

The synthesis of 4-bromo-2-methyloxane itself is an intriguing process that highlights the intersection of traditional organic synthesis and modern catalytic methods. While classical approaches involving halogenation and alkylation can be employed, recent advances have shown that transition metal-catalyzed reactions can provide more efficient and scalable routes to this compound. For example, palladium-catalyzed borylation followed by bromination has been reported as a concise method for preparing 4-bromo-2-methyloxane, showcasing the power of catalytic strategies in streamlining synthetic routes.

The chemical properties of 4-bromo-2-methyloxane also make it a valuable tool in materials science. The oxane ring's ability to engage in hydrogen bonding and its compatibility with various functional groups have led to its use in designing polymers and supramolecular assemblies. These materials can exhibit unique properties such as tunable solubility, mechanical strength, and biodegradability, making them suitable for applications ranging from coatings to biomedicals.

In conclusion, 4-bromo-2-methyloxane (CAS No. 1344300-03-3) is a multifaceted compound with significant implications across multiple disciplines. Its role as a synthetic intermediate in pharmaceutical research underscores its importance in drug discovery efforts aimed at developing novel therapeutics. The ongoing exploration of its reactivity and applications promises to yield further insights into its potential contributions to chemistry and beyond.